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Compound of Interest

Compound Name: Potasan

Cat. No.: B1679056 Get Quote

A comprehensive overview of the history, development, mechanism of action, and toxicological

profile of the organophosphate insecticide, Parathion.

Introduction
Parathion, an organophosphate insecticide and acaricide, represents a significant chapter in

the history of crop protection. Developed in the 1940s, its broad-spectrum efficacy against a

wide range of agricultural pests led to its widespread global use. However, its high toxicity to

non-target organisms, including humans, ultimately resulted in severe restrictions and bans in

most countries. This technical guide provides an in-depth analysis of the history, chemical

properties, mechanism of action, and toxicological data associated with Parathion, offering

valuable insights for researchers, scientists, and drug development professionals in the field of

insecticide development and toxicology.

History and Development
Parathion, also known as parathion-ethyl or diethyl parathion, was first developed by Gerhard

Schrader for the German company IG Farben in the 1940s.[1] Following World War II, the

patent for Parathion was seized by the Western allies, leading to its global marketing by various

companies under different brand names, with "E605" being a common brand in Germany.[1]

Concerns over its high toxicity prompted the later development of the less toxic, though still

hazardous, analogue, parathion-methyl.[1] Due to its severe health and environmental impacts,

the use of Parathion was heavily restricted in the United States by 1991 and its registration was

cancelled for all uses by 2006.[2] In the European Union, Parathion was banned after 2001.[1]
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Chemical and Physical Properties
Parathion is characterized by the following chemical and physical properties:

Property Value

IUPAC Name O,O-Diethyl O-(4-nitrophenyl) phosphorothioate

CAS Number 56-38-2

Chemical Formula C10H14NO5PS

Molar Mass 291.26 g·mol−1[1]

Appearance

White crystalline solid (pure form); commonly a

brown liquid with a garlic-like odor (technical

grade)[1][3]

Melting Point 6 °C (43 °F; 279 K)[1]

Solubility in Water 24 mg/L[1]

Solubility in other solvents High solubility in xylene and butanol[1]

Synthesis
The industrial synthesis of Parathion involves a two-step process. First, diethyl dithiophosphoric

acid ((C2H5O)2PS2H) is chlorinated to produce diethylthiophosphoryl chloride

((C2H5O)2P(S)Cl). Subsequently, this chloride is treated with sodium 4-nitrophenolate, the

sodium salt of 4-nitrophenol, to yield Parathion.[1]

Experimental Protocol: Synthesis of Parathion
Disclaimer: This is a generalized protocol for informational purposes only and should not be

attempted without proper safety equipment and in a controlled laboratory setting by trained

professionals, as Parathion is extremely hazardous.

Materials:

Diethyl dithiophosphoric acid
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Chlorine gas

Sodium 4-nitrophenolate

Inert solvent (e.g., toluene)

Procedure:

Chlorination: In a suitable reaction vessel, dissolve diethyl dithiophosphoric acid in an inert

solvent. Bubble chlorine gas through the solution under controlled temperature and pressure.

Monitor the reaction progress by appropriate analytical methods (e.g., GC-MS) until the

formation of diethylthiophosphoryl chloride is complete.

Condensation: In a separate reaction vessel, dissolve sodium 4-nitrophenolate in an inert

solvent. Slowly add the diethylthiophosphoryl chloride solution from the previous step to the

sodium 4-nitrophenolate solution while stirring vigorously. The reaction is typically carried out

at a slightly elevated temperature to ensure completion.

Work-up and Purification: After the reaction is complete, cool the mixture and filter to remove

any solid byproducts. The solvent is then removed under reduced pressure to yield crude

Parathion. The crude product can be further purified by distillation or chromatography to

obtain pure Parathion.

Mechanism of Action: Acetylcholinesterase
Inhibition
Parathion itself is not the primary toxic agent. Its insecticidal activity is a result of its metabolic

activation within the target organism.[1]

Signaling Pathway of Parathion Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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